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Compound of Interest

Compound Name: 4-(2-Nitrovinyl)-1H-indole
CAS No.: 851192-48-8
Cat. No.: B3023432
Get Quote
. J

Part 1: Executive Safety Summary (Immediate
Action)

4-(2-Nitrovinyl)-1H-indole is a conjugated nitroalkene intermediate commonly utilized in the
synthesis of tryptamine derivatives (e.g., psilocin/psilocybin analogs, iboga alkaloids).[1][2] Its
chemical structure combines an indole core with a nitrovinyl side chain, creating a "push-pull"
electronic system. This functionality imparts specific reactivity hazards—primarily
electrophilicity (Michael acceptor) and thermal instability—that dictate its disposal pathway.[3]

I\ Critical Hazard Profile
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Hazard Class Description Operational Implication

Do not heat to dryness without

) ) Nitro-bearing conjugated control. Potential for
Energetic Potential ) N
system.[1][2] exothermic decomposition
>140°C.

Segregate from strong bases
) o Strong Michael Acceptor and nucleophiles to prevent
Chemical Reactivity ) o
(Electrophile).[1][2][4] uncontrolled polymerization or

heat generation.[1][2]

Aquatic Toxin (H400). Zero-
o o discharge policy.[1][2] Must be
Toxicity Indole derivative.[1][2][5] o
incinerated; never flush down

drains.

) Dust hazard.[1][2][5][6][7]
_ Yellow/Orange Crystalline ]
Physical State Potent respiratory and ocular

Solid.[1][2] irritant.[4][5][7]

Part 2: Technical Hazard Analysis (The "Why")

To safely dispose of this compound, one must understand the causality behind its risks. This is
not a generic "organic waste"; it requires specific stabilization.

The Nitrovinyl Moiety (Energetic & Electrophilic)
The 2-nitrovinyl group (
) is the primary safety concern.[2][3]

e Mechanism: The nitro group is strongly electron-withdrawing, making the

-carbon highly electrophilic.

e Risk: In the presence of strong bases (hydroxides, alkoxides) or nucleophiles, this compound
can undergo rapid, exothermic polymerization or Michael addition.[3]
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» Disposal Implication: Waste streams containing this compound must remain neutral or
slightly acidic. Never mix with basic waste streams (Waste Code D002 - Corrosive Base), as
this can trigger a runaway reaction in the waste drum.[3]

Thermal Instability

While 4-(2-nitrovinyl)-1H-indole is generally stable at room temperature, nitroalkenes possess
a high energy of decomposition.[1][2][3]

o Risk: Confinement of the solid under heat (e.g., in a rotary evaporator bath set too high) can
lead to rapid decomposition.[3]

» Disposal Implication: The compound is classified for incineration but must be packaged to
avoid friction or heat accumulation during transport.

Part 3: Disposal Workflows & Protocols
A. Waste Characterization & Regulatory Coding

Before disposal, the waste must be characterized under RCRA (Resource Conservation and
Recovery Act) guidelines.

 Listed Status: Not specifically listed (P or U list).
o Characteristic Status:
o Ignitability (D001): Likely. Many nitro-organics are classified as ignitable solids.

o Reactivity (D003): Conservative classification recommended. While not a primary
explosive, the nitro group warrants treating it as "potentially reactive" to ensure high-
temperature incineration.

o Recommended Labeling: "Hazardous Waste - Toxic, Irritant, Potential Energetic Solid."[3]

B. Protocol 1: Solid Waste Disposal (Pure Compound)

Scenario: Disposal of expired reagents, recrystallization failures, or contaminated solids.[3]
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 Stabilization: Ensure the solid is dry and free of strong reducing agents (e.g., LiAIH4) or
oxidizers.

e Primary Containment: Transfer the solid into a wide-mouth HDPE (High-Density
Polyethylene) jar.

o Why HDPE? It is resistant to chemical attack and shock-absorbent. Avoid glass for final
disposal to prevent breakage-induced exposure.

e Secondary Containment: Place the HDPE jar into a clear, sealable plastic bag (4 mil
thickness).

e Labeling: Apply a hazardous waste label with the constituents clearly listed: "4-(2-
Nitrovinyl)-1H-indole, 100%."

» Destruction: Transfer to EHS for High-Temperature Incineration.

C. Protocol 2: Liquid Waste (Mother Liquors/Reaction
Mixtures)

Scenario: Filtrates from reactions involving nitromethane condensation or reduction steps.
e Segregation Check: Test pH of the solution.

o If Basic (pH > 8): Neutralize carefully with dilute Acetic Acid or HCI to pH 6-7. Do not
dispose of as basic waste.

e Solvent Compatibility: Ensure the solvent carrier (often Nitromethane, Ammonium Acetate, or
Ethanol) is compatible with the organic waste stream.[3]

» Container: Collect in a dedicated "High Hazard Organic" carboy.
o Crucial: Do not mix with oxidizers (Peroxides, Nitric Acid) in the central waste stream.[3]

o Labeling: List all solvents and the active intermediate.

Part 4: Decision Logic & Visualization[3]
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Workflow 1: Waste Stream Segregation Logic

This diagram illustrates the decision process for routing 4-(2-nitrovinyl)-1H-indole waste to
prevent incompatible mixing.
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Figure 1: Decision tree for segregating nitrovinyl indole waste. Note the critical pH check to
prevent polymerization in waste drums.

Workflow 2: Spill Response (Immediate Containment)

In the event of a benchtop spill, physical containment is prioritized over chemical quenching to
minimize reaction heat.[3]

Gently Scoop/Sweep
(Avoid Dust Generation)

Solid Powder

Don PPE: L —W1
Spill Detected Nitrile Gloves (Double), Solid or Liquid?
Goggles, N95/Respirator

Seal in Hazardous
Waste Bag

Wipe Surface with
Acetone -> Soap/Water

Absorb with Vermiculite
or Sand

Solution

Click to download full resolution via product page

Figure 2: Operational workflow for spill cleanup.[1][2] Emphasis is placed on avoiding dust
generation due to the irritant nature of the nitroalkene.[2]

Part 5: Reference Data
Table 1: Physical & Safety Properties
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Property Value Disposal Relevance

Nitrogen content requires
Molecular Formula C10HsN202 incineration to prevent NOx
release.[1][2]

Do not heat waste containers.
Melting Point ~170-175°C (dec.)[1][2] Decomposition can be
exothermic.[1][2]

Use Acetone for cleaning

Solubility DMSO, Acetone, MeOH glassware; water is ineffective.

[1](21[3]

Segregate from D002
(Corrosive) and D001

(Oxidizer) waste streams.[1][2]

[3]

Incompatibility Strong Bases, Oxidizers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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